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Compound of Interest

Compound Name: Thymidine-13C5,15N

Cat. No.: B15140016 Get Quote

Harnessing the Power of Dual Isotope Labeling for High-Resolution Cell Proliferation Analysis

Multi-isotope imaging mass spectrometry (MIMS) is a powerful analytical technique that

combines the high spatial resolution of secondary ion mass spectrometry (SIMS) with the

specificity of stable isotope labeling. This approach enables the visualization and quantification

of metabolic processes at the subcellular level. The use of Thymidine-¹³C₅,¹⁵N₂, a non-

radioactive, stable isotope-labeled nucleoside, provides a robust method for tracking DNA

synthesis and, consequently, cell proliferation. The dual-labeling with both ¹³C and ¹⁵N offers

unique advantages for sophisticated experimental designs, allowing for precise temporal

analysis of cell cycle dynamics.

This application note provides detailed protocols for utilizing Thymidine-¹³C₅,¹⁵N₂ in conjunction

with MIMS for researchers, scientists, and drug development professionals. It covers

experimental design, sample preparation, MIMS analysis, and data interpretation to facilitate

the adoption of this cutting-edge technique for studying cell kinetics in various biological

systems.

Key Applications:
Oncology Research: Quantify tumor cell proliferation, heterogeneity, and response to anti-

cancer therapies.

Neuroscience: Study neurogenesis in the adult brain and in response to injury or disease.
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Developmental Biology: Trace cell lineage and fate during embryonic development.

Stem Cell Biology: Monitor the division and differentiation of stem cell populations.[1]

Cardiomyocyte Proliferation: Investigate the regenerative capacity of the heart.[2][3][4][5]

Drug Development: Assess the cytostatic or cytotoxic effects of novel pharmaceutical

compounds.

Principle of the Method
Thymidine is a nucleoside that is specifically incorporated into DNA during the S-phase of the

cell cycle. By introducing Thymidine-¹³C₅,¹⁵N₂ to cells or organisms, newly synthesized DNA

strands become enriched with heavy isotopes of carbon and nitrogen. MIMS analysis,

specifically using a NanoSIMS instrument, rasters a primary ion beam across the surface of a

biological sample. This process generates secondary ions from the sample's surface, which are

then analyzed by a mass spectrometer. The instrument can simultaneously detect multiple ion

species, allowing for the mapping of the distribution of different isotopes with high spatial

resolution.

The incorporation of ¹³C and ¹⁵N from the labeled thymidine is detected by measuring the ratios

of rare to common isotopes (e.g., ¹³C/¹²C and ¹⁵N/¹⁴N). These ratios are then used to generate

quantitative maps, often displayed as hue-saturation-intensity (HSI) images, which visually

represent the level of isotope enrichment and thus the extent of new DNA synthesis in

individual cells and subcellular structures.[3][6][7]

Experimental Protocols
I. In Vitro Labeling of Cultured Cells
This protocol describes the labeling of adherent cells with Thymidine-¹³C₅,¹⁵N₂ for MIMS

analysis.

Materials:

Adherent cells of interest

Complete cell culture medium
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Thymidine-¹³C₅,¹⁵N₂ (sterile solution)

Phosphate-buffered saline (PBS)

Fixative solution (e.g., 2.5% glutaraldehyde, 2% paraformaldehyde in 0.1 M cacodylate

buffer)

Dehydration solutions (graded ethanol series: 50%, 70%, 90%, 100%)

Embedding resin (e.g., Epon 812 or LR White)[8]

Silicon wafers[8]

Ultramicrotome

Procedure:

Cell Culture: Plate cells on silicon wafers or other appropriate substrates for MIMS analysis

and culture until they reach the desired confluency.

Labeling:

Prepare a working solution of Thymidine-¹³C₅,¹⁵N₂ in complete culture medium. The final

concentration may need to be optimized depending on the cell type and experimental

goals, but a starting point of 10-50 µM can be used.

Remove the existing medium from the cells and replace it with the labeling medium.

Incubate the cells for the desired pulse duration (e.g., 1-24 hours), depending on the cell

cycle length.

Chase (Optional): For pulse-chase experiments, remove the labeling medium, wash the cells

twice with PBS, and add fresh, unlabeled medium. Incubate for the desired chase period.

Fixation:

Aspirate the culture medium and wash the cells twice with PBS.
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Fix the cells with the fixative solution for 1 hour at room temperature.

Dehydration and Embedding:

Wash the fixed cells with the appropriate buffer.

Dehydrate the cells through a graded series of ethanol concentrations (e.g., 50%, 70%,

90%, 100%) for 10 minutes at each step.[8]

Infiltrate the cells with embedding resin according to the manufacturer's instructions.

Polymerize the resin.

Sectioning:

Using an ultramicrotome, cut thin sections (100-500 nm) of the embedded cells.

Mount the sections on silicon wafers.[3]

Coating: Apply a thin conductive coat of gold or carbon to the sample surface to prevent

charging during MIMS analysis.[3]

II. In Vivo Labeling of Rodent Models
This protocol outlines the administration of Thymidine-¹³C₅,¹⁵N₂ to mice for in vivo cell

proliferation studies.

Materials:

Thymidine-¹³C₅,¹⁵N₂ (sterile solution)

Experimental animals (e.g., mice)

Administration equipment (e.g., gavage needles for oral administration, syringes for

intraperitoneal injection)

Anesthetics

Perfusion solutions (PBS and fixative)
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Tissue processing reagents as described in the in vitro protocol.

Procedure:

Labeling Administration:

Intraperitoneal (IP) Injection: Administer Thymidine-¹³C₅,¹⁵N₂ at a dose of 20 µg/g body

weight, typically twice daily for a specified number of days.[8]

Oral Gavage: Administer the labeled thymidine solution directly into the stomach.

Drinking Water: Add Thymidine-¹³C₅,¹⁵N₂ to the drinking water at a concentration of 0.5-1

mg/mL.

Tissue Harvest:

At the end of the labeling period, anesthetize the animal.

Perform transcardial perfusion with PBS followed by a fixative solution to preserve tissue

integrity.

Dissect the tissues of interest.

Tissue Processing:

Cut the tissues into small pieces (e.g., 1-2 mm³).

Follow the dehydration, embedding, sectioning, and coating procedures as described in

the in vitro protocol (steps 5-7).

Data Presentation
Quantitative MIMS Data Summary
The following table summarizes representative quantitative data that can be obtained from a

MIMS experiment using Thymidine-¹³C₅,¹⁵N₂. The values are illustrative and will vary

depending on the experimental conditions.
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Sample Type
Labeling
Condition

Isotope Ratio
Measured

Fold
Enrichment
(above natural
abundance)

Percentage of
Labeled Nuclei

Cultured

Fibroblasts

10 µM

Thymidine-

¹³C₅,¹⁵N₂ for 8

hours

¹³C/¹²C and ¹⁵N/

¹⁴N
~5-10 fold 25%

Mouse Intestinal

Crypts

20 µg/g IP

injection, twice

daily for 3 days

¹³C/¹²C and ¹⁵N/

¹⁴N
~15-25 fold >90%

Human

Cardiomyocytes

Oral

administration in

infants

¹⁵N/¹⁴N >2 fold

Variable,

depending on

age

Note: The dual-label allows for the simultaneous measurement of ¹³C/¹²C and ¹⁵N/¹⁴N ratios,

providing a robust internal validation of thymidine incorporation.
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Caption: Overview of the MIMS experimental workflow.
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Caption: Thymidine incorporation during the S-phase of the cell cycle.

References
1. High Resolution Multi-Isotope Imaging Mass Spectrometry (MIMS) Imaging Applications in
Stem Cell Biology - PMC [pmc.ncbi.nlm.nih.gov]

2. projects.iq.harvard.edu [projects.iq.harvard.edu]

3. Use of stable isotope-tagged thymidine and multi-isotope imaging mass spectrometry
(MIMS) for quantification of human cardiomyocyte division - PMC [pmc.ncbi.nlm.nih.gov]

4. Use of stable isotope-tagged thymidine and multi-isotope imaging mass spectrometry
(MIMS) for quantification of human cardiomyocyte division. [vivo.weill.cornell.edu]

5. researchgate.net [researchgate.net]

6. researchgate.net [researchgate.net]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b15140016?utm_src=pdf-body-img
https://pmc.ncbi.nlm.nih.gov/articles/PMC8654063/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8654063/
https://projects.iq.harvard.edu/files/cni/files/2021-jessie-frank-matt-bernhard.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC8221415/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8221415/
https://vivo.weill.cornell.edu/display/pubid33627842
https://vivo.weill.cornell.edu/display/pubid33627842
https://www.researchgate.net/publication/349575162_Use_of_stable_isotope-tagged_thymidine_and_multi-isotope_imaging_mass_spectrometry_MIMS_for_quantification_of_human_cardiomyocyte_division
https://www.researchgate.net/figure/MIMS-quantification-of-stable-isotope-labelled-thymidine-incorporation-by-dividing-cells_fig4_221748622
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15140016?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


7. researchgate.net [researchgate.net]

8. Metabolic imaging at the nanoscale with Multi-Isotope Imaging Mass Spectrometry
(MIMS) - PMC [pmc.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Application Notes: Multi-isotope Imaging Mass
Spectrometry (MIMS) with Thymidine-¹³C₅,¹⁵N₂]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b15140016#multi-isotope-imaging-mass-
spectrometry-mims-with-thymidine-13c5-15n2]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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